Cas no 59878-63-6 (N-Desmethyl Zopiclone)

N-Desmethyl Zopiclone is a primary metabolite of Zopiclone, a non-benzodiazepine hypnotic agent. It exhibits pharmacological activity, contributing to the sedative effects of the parent compound. This metabolite is of interest in pharmacokinetic studies and therapeutic drug monitoring due to its role in Zopiclone's metabolism and potential implications for efficacy and safety profiles.
N-Desmethyl Zopiclone structure
N-Desmethyl Zopiclone structure
Product Name:N-Desmethyl Zopiclone
CAS No:59878-63-6
MF:C16H15ClN6O3
MW:374.78170132637
CID:373393
PubChem ID:162892
Update Time:2025-06-19

N-Desmethyl Zopiclone Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinecarboxylicacid, 6-(5-chloro-2-pyridinyl)-6,7-dihydro-7-oxo-5H-pyrrolo[3,4-b]pyrazin-5-ylester
    • N-Desmethyl Zopiclone Hydrochloride
    • 1-Piperazinecarboxylicacid, 6-(5-chloro-2-pyridinyl)-6,7-dihydro-7-oxo-5H-pyrrolo[3,4-b]pyrazi...
    • 6-(5-Chloropyridin-2-yl)-7-oxo-6,7-dihydro-5H-pyrrolo[3,4-b]pyrazin-5-yl piperazine-1-carboxylate
    • N-DESMETHYL ZOPICLONE
    • Norzopiclonehydrochloride
    • RP 32273
    • 59878-63-6
    • (S)-(+)-N-DESMETHYL ZOPICLONE
    • Desmethylzopiclone
    • 6-(5-chloropyrid-2-yl)-7-oxo-5-(piperazin-1-yl)carbonyloxy-6,7-dihydro-5H-pyrrolo[3,4-b]pyrazine
    • 1-Piperazinecarboxylic acid, 6-(5-chloro-2-pyridinyl)-6,7-dihydro-7-oxo-5H-pyrrolo[3,4-b]pyrazin-5-yl ester
    • N-Demethylzopiclone
    • NS00005950
    • [6-(5-chloropyridin-2-yl)-5-oxo-7H-pyrrolo[3,4-b]pyrazin-7-yl] piperazine-1-carboxylate
    • FT-0666252
    • N-Desmethylzopiclone
    • DTXSID10866775
    • SCHEMBL11485705
    • 6-(5-Chloro-2-pyridyl)-7-((1-piperazinyl)carbonyloxy)-6,7-dihydro(5H)pyrrolo(3,4-b)pyrazin-5-one
    • RP-32273
    • 1-Piperazinecarboxylic acid, 6-(5-chloro-2-pyridinyl)-6,7-dihydro-7-oxo-5H-pyrrolo(3,4-b)pyrazin-5-yl ester
    • N-Desmethyl-Zopiclone
    • Norzopiclone
    • HY-U00199
    • AKOS025395703
    • CS-7301
    • DJL5TX7YTA
    • ZOPICLONE_met011
    • 1-Piperazinecarboxylic acid, 6-(5-chloro-2-pyridinyl)-6,7-dihydro-7-oxo-5H-pyrrolo[3,4-b]pyrazin-5-yl ester5H-Pyrrolo[3,4-b]pyrazine, 1-piperazinecarboxylic acid deriv.; Desmethylzopiclone; N-Demethylzopiclone; N-Desmethyl zopiclone; Norzopiclone; RP 32273
    • N-Demethyl eszopiclone
    • N-Desmethyl Zopiclone
    • Inchi： 1S/C16H15ClN6O3/c17-10-1-2-11(21-9-10)23-14(24)12-13(20-4-3-19-12)15(23)26-16(25)22-7-5-18-6-8-22/h1-4,9,15,18H,5-8H2
    • InChI Key： CGSFZSTXVVJLIX-UHFFFAOYSA-N
    • SMILES： ClC1=CN=C(C=C1)N1C(C2C(C1OC(N1CCNCC1)=O)=NC=CN=2)=O

Computed Properties

  • Exact Mass: 410.06600
  • Monoisotopic Mass: 374.089416
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 546
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 101
  • XLogP3: 0

Experimental Properties

  • Density: 1.57
  • Melting Point: 226-2280C
  • Boiling Point: 599°C at 760 mmHg
  • Flash Point: 316.1°C
  • Refractive Index: 1.696
  • PSA: 100.55000
  • LogP: 2.35950

N-Desmethyl Zopiclone Security Information

  • Storage Condition：-20°C Freezer, Under Inert Atmosphere

N-Desmethyl Zopiclone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D296776-2.5mg
N-Desmethyl Zopiclone
 59878-63-6
2.5mg
 $ 201.00 2023-09-08
TRC
D296776-5mg
N-Desmethyl Zopiclone
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5mg
 $ 385.00 2023-09-08
TRC
D296776-10mg
N-Desmethyl Zopiclone
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10mg
 $ 742.00 2023-09-08
TRC
D296776-25mg
N-Desmethyl Zopiclone
 59878-63-6
25mg
 $1608.00 2023-05-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N73570-250mg
6-(5-Chloropyridin-2-yl)-7-oxo-6,7-dihydro-5H-pyrrolo[3,4-b]pyrazin-5-yl piperazine-1-carboxylate
 59878-63-6
250mg
 ¥11662.0 2021-09-08
Alichem
A029185072-100mg
6-(5-Chloropyridin-2-yl)-7-oxo-6,7-dihydro-5H-pyrrolo[3,4-b]pyrazin-5-yl piperazine-1-carboxylate
 59878-63-6 95%
100mg
 $544.68 2023-09-01
Alichem
A029185072-250mg
6-(5-Chloropyridin-2-yl)-7-oxo-6,7-dihydro-5H-pyrrolo[3,4-b]pyrazin-5-yl piperazine-1-carboxylate
 59878-63-6 95%
250mg
 $897.75 2023-09-01
Alichem
A029185072-1g
6-(5-Chloropyridin-2-yl)-7-oxo-6,7-dihydro-5H-pyrrolo[3,4-b]pyrazin-5-yl piperazine-1-carboxylate
 59878-63-6 95%
1g
 $2236.00 2023-09-01
Crysdot LLC
CD11097050-100mg
6-(5-Chloropyridin-2-yl)-7-oxo-6,7-dihydro-5H-pyrrolo[3,4-b]pyrazin-5-yl piperazine-1-carboxylate
 59878-63-6 95+%
100mg
 $534 2024-07-18
Crysdot LLC
CD11097050-250mg
6-(5-Chloropyridin-2-yl)-7-oxo-6,7-dihydro-5H-pyrrolo[3,4-b]pyrazin-5-yl piperazine-1-carboxylate
 59878-63-6 95+%
250mg
 $855 2024-07-18

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